Cas no 1374652-07-9 (2-chloro-1-(3-chloro-5-fluoropyridin-2-yl)ethanone)

2-Chloro-1-(3-chloro-5-fluoropyridin-2-yl)ethanone is a halogenated pyridinyl ketone derivative with significant utility in synthetic organic chemistry, particularly as a versatile intermediate in pharmaceutical and agrochemical applications. Its distinct structure, featuring both chloro and fluoro substituents on the pyridine ring, enhances reactivity and selectivity in nucleophilic substitution and cross-coupling reactions. The compound’s electron-deficient pyridine core facilitates further functionalization, making it valuable for constructing complex heterocyclic frameworks. Its stability under standard conditions ensures reliable handling and storage. This intermediate is particularly useful in the development of bioactive molecules, offering precise control over molecular architecture in targeted synthesis.

2-chloro-1-(3-chloro-5-fluoropyridin-2-yl)ethanone structure

1374652-07-9 structure

Product Name:2-chloro-1-(3-chloro-5-fluoropyridin-2-yl)ethanone

CAS No:1374652-07-9

MF:C₇H₄Cl₂FNO

MW:208.017163276672

MDL:MFCD22380532

CID:1244514

PubChem ID:71744165

Update Time:2025-06-09

2-chloro-1-(3-chloro-5-fluoropyridin-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

- 2-chloro-1-(3-chloro-5-fluoropyridin-2-yl)ethanone
- 2-Chloro-1-(3-chloro-5-fluoropyridin-2-yl)ethan-1-one
- DTXSID00857410
- CS-0445708
- BL010220
- 1374652-07-9
- MDL： MFCD22380532
- Inchi： 1S/C7H4Cl2FNO/c8-2-6(12)7-5(9)1-4(10)3-11-7/h1,3H,2H2
- InChI Key： WHBNPMSLVPKDKJ-UHFFFAOYSA-N
- SMILES： ClC1=CC(=CN=C1C(CCl)=O)F

Computed Properties

Exact Mass: 206.9653973g/mol
Monoisotopic Mass: 206.9653973g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 30Å²

2-chloro-1-(3-chloro-5-fluoropyridin-2-yl)ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM320686-1g	2-Chloro-1-(3-chloro-5-fluoropyridin-2-yl)ethanone	1374652-07-9	95%	1g	$780	2022-06-13
Matrix Scientific	189154-1g	2-Chloro-1-(3-chloro-5-fluoropyridin-2-yl)ethanone	1374652-07-9		1g	$1200.00	2023-09-07
Matrix Scientific	189154-5g	2-Chloro-1-(3-chloro-5-fluoropyridin-2-yl)ethanone	1374652-07-9		5g	$3750.00	2023-09-07
Chemenu	CM320686-1g	2-Chloro-1-(3-chloro-5-fluoropyridin-2-yl)ethanone	1374652-07-9	95%	1g	$737	2021-08-18
eNovation Chemicals LLC	D545353-1g	2-Chloro-1-(3-chloro-5-fluoropyridin-2-yl)ethanone	1374652-07-9	95%	1g	$690	2024-07-28
eNovation Chemicals LLC	D545353-1g	2-Chloro-1-(3-chloro-5-fluoropyridin-2-yl)ethanone	1374652-07-9	95%	1g	$690	2025-02-26
eNovation Chemicals LLC	D545353-1g	2-Chloro-1-(3-chloro-5-fluoropyridin-2-yl)ethanone	1374652-07-9	95%	1g	$690	2025-02-24

2-chloro-1-(3-chloro-5-fluoropyridin-2-yl)ethanone Related Literature

1. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
2. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
3. An amorphous Cu–In–S nanoparticle-based precursor ink with improved atom economy for CuInSe2 solar cells with 10.85% efficiency†

Green Chem., 2017,19, 1268-1277
4. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
5. Alt-proteins: A promising future

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-chloro-1-(3-chloro-5-fluoropyridin-2-yl)ethanone

Comprehensive Overview of 2-Chloro-1-(3-Chloro-5-Fluoropyridin-2-Yl)Ethanone (CAS No. 1374652-07-9)

2-Chloro-1-(3-chloro-5-fluoropyridin-2-yl)ethanone (CAS No. 1374652-07-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and agrochemical research. This compound, characterized by its unique pyridine and chloro-fluoro substituents, serves as a critical building block in the synthesis of advanced molecules. Its molecular structure, featuring a halogenated pyridine core, makes it a valuable candidate for applications in drug discovery and material science.

The growing interest in 2-chloro-1-(3-chloro-5-fluoropyridin-2-yl)ethanone is driven by its potential role in developing novel heterocyclic compounds, which are widely explored for their bioactivity. Researchers are particularly intrigued by its electrophilic carbonyl group, which facilitates nucleophilic substitution reactions, enabling the creation of diverse derivatives. This property aligns with current trends in green chemistry and sustainable synthesis, as scientists seek efficient methods to minimize waste and energy consumption.

In the context of pharmaceutical applications, CAS 1374652-07-9 is often investigated for its utility in constructing biologically active molecules. For instance, its fluoropyridine moiety is a common motif in drugs targeting central nervous system (CNS) disorders and infectious diseases. The compound’s chloroacetone segment further enhances its reactivity, making it a versatile intermediate for medicinal chemistry projects. Recent studies highlight its potential in designing kinase inhibitors and antimicrobial agents, addressing global health challenges.

From an agrochemical perspective, 2-chloro-1-(3-chloro-5-fluoropyridin-2-yl)ethanone is explored for its role in developing next-generation crop protection agents. The fluorine atom in its structure is known to improve the bioavailability and stability of agrochemicals, a feature highly sought after in modern pesticide formulations. This aligns with the increasing demand for environmentally friendly and high-efficacy solutions in agriculture, as farmers and manufacturers strive to meet regulatory standards and consumer expectations.

The synthesis and handling of CAS 1374652-07-9 require adherence to stringent laboratory safety protocols, given its reactive functional groups. However, its compatibility with catalytic processes and microwave-assisted synthesis has opened new avenues for optimizing production efficiency. These advancements resonate with the broader shift toward automated chemical synthesis and AI-driven drug discovery, where precision and scalability are paramount.

In summary, 2-chloro-1-(3-chloro-5-fluoropyridin-2-yl)ethanone (CAS No. 1374652-07-9) represents a pivotal compound in modern chemical research. Its multifaceted applications in pharmaceuticals and agrochemicals, coupled with its compatibility with cutting-edge synthetic methodologies, position it as a key player in addressing contemporary scientific and industrial challenges. As research continues to unfold, this compound is poised to contribute significantly to innovations in life sciences and sustainable technology.